4-(Butan-2-yl)-3-methylcyclohexanol

• CAS No.: 5396-90-7
• Molecular Formula: C11H22O
• Molecular Weight: 170.29 g/mol
• IUPAC Name: 4-butan-2-yl-3-methylcyclohexan-1-ol
• InChI: InChI=1S/C11H22O/c1-4-8(2)11-6-5-10(12)7-9(11)3/h8-12H,4-7H2,1-3H3
• InChI Key: DHABNXHDJUVRGL-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C1CCC(CC1C)O

Description

4-(Butan-2-yl)-3-methylcyclohexanol is a substituted cyclohexanol derivative featuring a branched butan-2-yl group at the 4-position and a methyl group at the 3-position of the cyclohexanol ring. This compound’s stereochemical and substituent arrangement influences its physicochemical properties, such as solubility, boiling point, and reactivity.

Comparison with Similar Compounds

Table 1: Structural and Molecular Comparison

Compound Name	Substituents (Position)	Molecular Formula	Molecular Weight (g/mol)	Key Features (Inferred)
4-(Butan-2-yl)-3-methylcyclohexanol	Butan-2-yl (C4), Methyl (C3)	C₁₁H₂₂O	170.29	Branched alkyl groups enhance lipophilicity
2-(4-Chlorobenzyl)cyclohexanol	4-Chlorobenzyl (C2)	C₁₃H₁₇ClO	224.73	Aromatic substituent increases rigidity and melting point
(−)-cis-3-[2-Hydroxy-4-(1,1-dimethylheptyl)phenyl]-trans-4-(3-hydroxypropyl)cyclohexanol	Dimethylheptyl (C4), Hydroxypropyl (C3)	C₂₅H₄₂O₃	390.60	Bulky alkyl and polar groups create steric hindrance and hydrogen-bonding potential

Substituent Effects on Physicochemical Properties

• Lipophilicity: The butan-2-yl and methyl groups in the target compound likely increase lipophilicity compared to polar analogs like the hydroxypropyl-containing derivative . This property may influence solubility in non-polar solvents.
• Steric Effects : Bulkier substituents (e.g., dimethylheptyl in ) reduce conformational flexibility and may hinder reactivity at the hydroxyl group.
• Melting Points : Aromatic substituents (e.g., chlorobenzyl in ) typically elevate melting points due to increased intermolecular interactions (e.g., π-π stacking).

Q & A

Q. What strategies reconcile conflicting bioactivity data across cell-based vs. cell-free assays?

• Methodology :
• Membrane Permeability : Assess compound uptake via LC-MS quantification of intracellular concentrations.
• Off-Target Screening : Use high-content screening (HCS) to identify non-specific interactions with unrelated enzymes/receptors .